Cas no 877371-68-1 (BOROGLY-(+)-PINANEDIOL)

BOROGLY-(+)-PINANEDIOL is a chiral boron-containing diol derived from (+)-pinane, offering utility as a versatile intermediate in asymmetric synthesis and catalysis. Its rigid pinane backbone enhances stereochemical control, making it valuable for constructing enantioselective boronates and chiral ligands. The compound’s boron moiety enables selective transformations, such as Suzuki-Miyaura couplings or hydroboration reactions, while the diol functionality provides chelating properties for metal coordination. Its stability and defined stereochemistry are advantageous for applications in pharmaceuticals, agrochemicals, and materials science, where precise chiral induction is critical. The product is typically handled under inert conditions to preserve its reactivity and purity.
BOROGLY-(+)-PINANEDIOL structure
BOROGLY-(+)-PINANEDIOL structure
Product Name:BOROGLY-(+)-PINANEDIOL
CAS No:877371-68-1
MF:C11H20BNO2
MW:209.09300327301
MDL:MFCD16038262
CID:69225
PubChem ID:56972087
Update Time:2025-10-16

BOROGLY-(+)-PINANEDIOL Chemical and Physical Properties

Names and Identifiers

    • ((3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine
    • SCHEMBL15199880
    • DTXSID40719321
    • 1-[(3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]methanamine
    • 877371-68-1
    • [(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]methanamine
    • BoroGly-(+)-Pinanediol
    • BOROGLY-(+)-PINANEDIOL
    • MDL: MFCD16038262
    • Inchi: 1S/C11H20BNO2/c1-10(2)7-4-8(10)11(3)9(5-7)14-12(6-13)15-11/h7-9H,4-6,13H2,1-3H3/t7-,8-,9+,11-/m0/s1
    • InChI Key: GMWJKKPSKPSEBE-CKEKPRIKSA-N
    • SMILES: O1B(CN)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

  • Exact Mass: 209.159
  • Monoisotopic Mass: 209.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5A^2

Experimental Properties

  • Density: 1.07

BOROGLY-(+)-PINANEDIOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM161255-1g
((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine
877371-68-1 95%
1g
$*** 2023-05-29
TRC
B284585-2.5mg
BOROGLY-(+)-PINANEDIOL
877371-68-1
2.5mg
$ 200.00 2022-06-07
TRC
B284585-5mg
BOROGLY-(+)-PINANEDIOL
877371-68-1
5mg
$ 370.00 2022-06-07
TRC
B284585-10mg
BOROGLY-(+)-PINANEDIOL
877371-68-1
10mg
$ 585.00 2022-06-07
Advanced ChemBlocks
10183-250MG
((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine
877371-68-1 95%
250MG
$315 2023-09-15
Advanced ChemBlocks
10183-1G
((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine
877371-68-1 95%
1G
$900 2023-09-15
Ambeed
A727265-1g
((3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine
877371-68-1 98+%
1g
$822.0 2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1544250-1g
((3AS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine
877371-68-1 98%
1g
¥8914.00 2024-04-27
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